2-bromo-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C16H14BrNO3S2/c17-15-5-1-2-6-16(15)23(19,20)18(10-13-7-8-21-12-13)11-14-4-3-9-22-14/h1-9,12H,10-11H2
• InChI Key: KIAQOLDAULTADH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)S(=O)(=O)N(CC2=COC=C2)CC3=CC=CS3)Br
• Molecular Formula: C16H14BrNO3S2
• Molecular Weight: 412.3 g/mol
• CAS No.: 1797601-44-5

Description

2-bromo-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H14BrNO3S2 and its molecular weight is 412.32. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

The compound and its derivatives have been studied for their structural properties, particularly focusing on their crystal structures and molecular interactions. For instance, the crystal packing of certain benzenesulfonamide derivatives is primarily determined by intermolecular interactions such as C-H...O and C-H...π, showcasing the complex interplay between molecular components (Bats, Frost, & Hashmi, 2001). These interactions are crucial for understanding the compound's behavior in different environments and can be pivotal in designing drugs or materials with specific properties.

Photophysical and Photochemical Properties

Some derivatives of this compound exhibit interesting photophysical and photochemical properties, making them potential candidates for various applications. For instance, certain zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown high singlet oxygen quantum yield, making them promising for applications like photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020). The ability of these compounds to generate singlet oxygen efficiently is crucial in therapies that rely on reactive oxygen species to target and destroy malignant cells.

Synthetic Chemistry and Catalysis

The compound and its derivatives are also significant in synthetic chemistry. They have been used in various synthetic pathways, for instance, in the synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides through a gold(I)-catalyzed cascade reaction, enriching the chemistry of gold carbenoid with regard to group migration (Wang, Huang, Shi, Rudolph, & Hashmi, 2014). This showcases the compound's utility in facilitating complex chemical reactions, potentially leading to the synthesis of novel compounds with unique properties.